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Regulatory Status and Standardized Breakpoints

According to the U.S. Food and Drug Administration (FDA), no recognized Susceptibility Test

Interpretive Criteria (STIC or breakpoints) exist for oxolinic acid at this time [1]. This means

standardized clinical breakpoints from major bodies like CLSI or EUCAST for common human bacterial

pathogens are not available.

The table below summarizes the regulatory and standards status:

Aspect Status for Oxolinic Acid

FDA Recognized Interpretive Criteria No [1]

CLSI Standard (Human Medicine) Not listed in recognized standards [1]

EUCAST Clinical Breakpoints Not listed in current breakpoint tables [2]

Primary Documented Use & Research Aquaculture (fish pathogens) [3] [4] [5]

Research and Alternative Approaches in Aquaculture
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In aquaculture, research has focused on establishing epidemiological cut-off values (ECOFFs) to

distinguish wild-type (susceptible) from non-wild-type (resistant) bacterial populations. The following table

summarizes key experimental parameters from recent studies:

Bacterial
Species

Testing
Method

Disk
Content

Proposed ECOFF
(Zone Diameter)

Source / Context

Aeromonas
salmonicida

Disk

diffusion [6]

2 µg

(OXA2)

≥32 mm (Wild-Type) Normalised Resistance

Interpretation (NRI) analysis

Vibrio ordalii Disk

diffusion [4]

2 µg ≥31 mm (Wild-Type) Laboratory-specific ECOFF

The minimal inhibitory concentration (MIC) testing method and proposed ECOFFs for Aeromonas

salmonicida and Aeromonas spp. are detailed below:

Bacterial
Species

Testing
Method

Medium /
Conditions

Proposed ECOFF
(MIC)

Source / Context

Aeromonas
salmonicida

Broth
microdilution

[3]

Mueller-Hinton
Agar, 22°C for 48h

≤0.125 µg/mL
(Wild-Type)

Distribution of data
from 48 strains

Aeromonas spp.
(556 strains)

Broth

microdilution
[7]

Commercially

prepared MIC
plates

0.062/0.125 µg/mL

(for Enrofloxacin*)

Tentative COWT for

Aeromonas spp. in
China

Note: This study established a value for enrofloxacin, a fluoroquinolone, highlighting the high proportion of

non-wild-type *Aeromonas to this widely used aquaculture antimicrobial [7].

Experimental Protocol for Disk Diffusion Testing

For researchers requiring a detailed method, here is a protocol adapted from studies on fish pathogens, which

aligns with principles of standardized antimicrobial susceptibility testing [3] [4] [6].
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Begin Experimental Protocol

Preparation of Media and Reagents

• Prepare Mueller-Hinton Agar (MHA)
• Possibly supplement with salts for marine pathogens

• Use validated 2 µg oxolinic acid disks
• Prepare standardized bacterial inoculum

Inoculation and Disk Application

• Adjust bacterial suspension to 0.5 McFarland standard
• Swab entire agar surface uniformly

• Apply disks and incubate at 22°C for 48h

Measurement and Data Recording

• Measure zone diameter to nearest mm
• Record all values meticulously

Data Analysis and Interpretation

• Analyze zone size distribution
• Apply NRI method or compare to lab-specific ECOFF

Report Findings
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Materials and Reagents

Culture Media: Mueller-Hinton Agar (MHA) is standard. For marine pathogens like Vibrio ordalii,
supplementation may be necessary [4].
Antimicrobial Disks: Use commercially prepared 2 µg oxolinic acid disks, which have been

validated in research [3] [6].
Bacterial Strains: Include appropriate control strains to ensure test validity.

Procedure

Inoculum Preparation: Create a bacterial suspension from fresh colonies, adjusting to a 0.5
McFarland standard.

Inoculation: Evenly swab the entire surface of the MHA plate with the adjusted inoculum within 15
minutes of preparation.

Disk Application: Apply oxolinic acid disks to the inoculated agar surface and press gently to
ensure contact.

Incubation: Incubate plates at 22°C for 48 hours, as these conditions are optimal for fish pathogens
[3].

Measurement: Measure the diameter of the complete inhibition zone to the nearest millimeter.

Data Analysis and Interpretation

ECOFF Determination: For a defined set of bacterial isolates, analyze the distribution of zone

diameters. Methods like Normalised Resistance Interpretation (NRI) can be applied to statistically
determine the wild-type cut-off value [4] [7] [6].

Interpretation: Compare the zone diameter of a test isolate against the established ECOFF. An
isolate with a zone diameter equal to or greater than the ECOFF (e.g., ≥32 mm for A. salmonicida)

can be classified as wild-type (susceptible with no acquired resistance mechanisms).

Important Considerations for Researchers
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Context is Critical: The breakpoints and ECOFFs mentioned here are specific to the bacterial

species and testing conditions described. They are not directly applicable to human clinical isolates or
different bacterial genera.

Quality Control: Always include quality control strains in your testing regimen to ensure the accuracy
and precision of your results.

Method Standardization: Adhere strictly to a single, validated protocol, as variations in methodology
can significantly impact zone sizes and MIC values [3] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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